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Compound of Interest

Compound Name: Z-Lys(boc)-osu

CAS No.: 3338-34-9

Cat. No.: B556967

Get Quote

Executive Summary
Z-Lys(Boc)-OSu is an orthogonally protected lysine derivative activated as an N-

hydroxysuccinimide (NHS) ester. It is a critical reagent in peptide synthesis for introducing a

lysine residue at the N-terminus or within a sequence where the

-amine requires Z (Cbz) protection and the

-amine requires acid-labile Boc protection.

CAS Number: 3338-34-9[1][2][3][4][5]

Physical Appearance: White to off-white crystalline powder.

Melting Point: 91 – 101 °C (Dependent on crystallization solvent).

Critical Distinction: Distinct from its isomer Boc-Lys(Z)-OSu (CAS 34404-36-9), which melts

at a higher range (110–120 °C).
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Chemical Identity & Structural Analysis[6]
Nomenclature and Identifiers

Parameter Detail

Chemical Name

N

-Benzyloxycarbonyl-N

-tert-butoxycarbonyl-L-lysine N-

hydroxysuccinimide ester

Common Synonyms Z-Lys(Boc)-OSu; Z-Lys(Boc)-ONSu

CAS Number 3338-34-9

Molecular Formula

Molecular Weight 477.51 g/mol

Isomeric Purity L-isomer (S-configuration)

Structural Visualization
The molecule features three distinct functional regions: the Z-protected

-amine, the Boc-protected

-amine, and the activated NHS ester.
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Figure 1: Functional topology of Z-Lys(Boc)-OSu highlighting orthogonal protection and

activation sites.

Physicochemical Profile
Melting Point Analysis
The melting point (MP) is the primary indicator of purity and crystalline form. For Z-Lys(Boc)-
OSu, the MP is sensitive to residual solvents (often Isopropyl Alcohol or Ethyl Acetate used in

recrystallization).

Accepted Range:91 – 101 °C

High Purity Target:98 – 101 °C

Lower Range (91–97 °C): Often indicates trace solvent occlusion or minor amorphous

content, typical of rapid precipitation rather than slow crystallization.

Expert Insight (Causality): If your sample melts significantly higher (e.g., 110–120 °C), you

have likely received the wrong isomer: Boc-Lys(Z)-OSu (CAS 34404-36-9). This is a common

supply chain error due to similar nomenclature. Always verify with specific rotation or HPLC if

the MP deviates >5°C from the 91–101°C range.

Physical Appearance
State: Solid crystalline powder.

Color: White to off-white.

Texture: Can range from fine dust (precipitated) to small needles (recrystallized from IPA).

Solubility:

Soluble: Ethyl Acetate (EtOAc), Dichloromethane (DCM), Dimethylformamide (DMF),

Dimethyl Sulfoxide (DMSO).[6]

Insoluble: Water, Hexane, Diethyl Ether.[6][7]
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Optical Rotation[4]
Specification:

(

in Ethyl Acetate).

Significance: Confirms the L-configuration. A value near zero implies racemization, which

renders the reagent useless for chiral synthesis.

Handling, Stability & Storage
Hydrolytic Sensitivity
The N-hydroxysuccinimide (OSu) ester is highly reactive toward nucleophiles, including water

(hydrolysis).

Mechanism: Moisture attacks the carbonyl of the ester, releasing N-hydroxysuccinimide and

the free acid Z-Lys(Boc)-OH.

Visual Indicator: Hydrolyzed material often appears "clumpy" or sticky due to the formation of

free NHS and acid byproducts.

Storage Protocol
Temperature: Long-term storage at -20°C is recommended. Short-term (shipping) at 2-8°C is

acceptable.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

Desiccation: Essential. Keep in a tightly sealed container with silica gel packs to prevent

moisture ingress.

Thawing: Allow the container to reach room temperature before opening to prevent

condensation on the cold powder.

Quality Control Protocols
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The following protocols are designed to be self-validating. If the MP check fails, the identity

check (HPLC/TLC) is triggered.

Protocol: Melting Point Determination (Capillary Method)
Objective: Verify identity and physical purity.

Preparation: Dry a small sample (approx. 5 mg) in a vacuum desiccator for 1 hour to remove

surface moisture.

Loading: Pack the sample into a glass capillary tube to a height of 2-3 mm. Ensure the

packing is tight by tapping the tube.

Ramp:

Rapid heat to 80°C.

Slow ramp (1°C/min) from 80°C to 105°C.

Observation: Record the temperature of the onset of liquid formation and the clear point

(complete liquefaction).

Validation Criteria:

Pass: Range falls within 91–101°C. Range span < 2°C.

Fail: Melts < 90°C (wet/impure) or > 105°C (wrong isomer).

QC Decision Workflow
This logic gate ensures no compromised material enters the synthesis pipeline.
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Figure 2: Quality Control Logic Gate for Z-Lys(Boc)-OSu validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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